Cas no 604-33-1 (Cholesterol Linoleate)

Cholesterol Linoleate structure
Cholesterol Linoleate structure
Cholesterol Linoleate
604-33-1
C45H76O2
649.0838
MFCD00003644
38736
87565465

Cholesterol Linoleate Properties

Names and Identifiers

    • Cholesteryl linoleate
    • Cholesteryl 9,12-octadecadienoate
    • 5-Cholesten-3beta-ol 3-linoleate
    • [(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z,12Z)-octadeca-9,12-dienoate
    • Linoleic Acid Cholesterol Ester
    • Cholesterol Linoleate
    • [(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]
    • [(10R,13R)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cycl
    • 3beta-Hydroxy-5-cholestene 3-linoleate
    • Cholesteryl octadecadienoate
    • AS-57553
    • (Z,Z)-(3beta)-Cholest-5-en-3-ol, 9,12-octadecadienoate
    • 604-33-1
    • CE(18:2)
    • UNII-75427237HI
    • D95353
    • Cholest-5-en-3beta-yl (Z,Z)-octadeca-9,12-dienoate
    • (3beta)-cholest-5-en-3-ol, (Z,Z)-9,12-octadecadienoate
    • (3alpha,8alpha,17alpha)-cholest-5-en-3-yl (9Z,12Z)-octadeca-9,12-dienoate
    • LINOLEIC ACID, CHOLESTERYL ESTER
    • LMST01020008
    • CS-W011413
    • Cholesterol, linoleate
    • NSC 18183
    • HY-W010697
    • 75427237HI
    • CHEBI:41509
    • cholesteryl (9Z,12Z)-octadecadienoate
    • s3350
    • (3beta)-cholest-5-en-3-yl (9Z,12Z)-octadeca-9,12-dienoate
    • Cholest-5-en-3-ol (3beta)-, 3-((9Z,12Z)-9,12-octadecadienoate)
    • NAACPBBQTFFYQB-LJAITQKLSA-N
    • CE(18:2(9Z,12Z))
    • (Z,Z)-(3beta)-Cholest-5-en-3-ol 9,12-octadecadienoate
    • Linoleic Acid cholesteryl ester
    • W-105253
    • cholest-5-en-3beta-yl (9Z,12Z-octadecadienoate)
    • Cholest-5-en-3-ol (3beta)-, 9,12-octadecadienoate, (Z,Z)-
    • Cholesteryl linoleate, >=98% (HPLC; detection at 205 nm)
    • Q28487689
    • EINECS 210-065-9
    • NS00044073
    • DB02092
    • 18:2 Cholesteryl ester
    • CHOLEST-5-EN-3.BETA.-YL (Z,Z)-OCTADECA-9,12-DIENOATE
    • MFCD00003644
    • (3beta)-cholest-5-en-3-ol, (9Z,12Z)-9,12-octadecadienoate
    • cholesteryl (9Z,12Z-octadecadienoate)
    • 3(beta)-Hydroxy-5-cholestene 3-linoleate
    • AKOS025310952
    • CE 18:2
    • SCHEMBL134101
    • Cholesteryl linolelaidate
    • 1ST176866
    • (Z,Z)-(3 beta)-cholest-5-en-3-ol, 9,12-octadecadienoate
    • NSC-18183
    • Cholest-5-en-3-ol (3beta)-, 9,12-octadecadienoate, (Z,Z)-(9CI)
    • [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z,12Z)-octadeca-9,12-dienoate
    • [17-(1,5-dimethylhexyl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z,12E)-octadeca-9,12-dienoate
    • (17-(1,5-dimethylhexyl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-3-yl) (9Z,12E)-octadeca-9,12-dienoate
    • cholesteryl trans-9-trans-12-octadecadienoate
    • ((3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((2R)-6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-3-yl) (9Z,12Z)-octadeca-9,12-dienoate
    • +Expand
    • MFCD00003644
    • NAACPBBQTFFYQB-LLEPQPHWSA-N
    • 1S/C45H76O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h11-12,14-15,26,35-36,38-42H,7-10,13,16-25,27-34H2,1-6H3/t36?,38?,39?,40?,41?,42?,44-,45+/m0/s1
    • O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])=C([H])C([H])([H])C([H])=C([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])C1([H])C2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])C([H])(C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])C21[H]

Computed Properties

  • 648.58500
  • 0
  • 2
  • 21
  • 648.585
  • 47
  • 1020
  • 0
  • 8
  • 0
  • 2
  • 0
  • 1
  • 15.9
  • 0
  • 26.3

Experimental Properties

  • 13.75310
  • 26.30000
  • 1.516
  • 680.4±44.0 °C at 760 mmHg
  • 42
  • 0.0±2.1 mmHg at 25°C
  • Fahrenheit: >235.4 ° f
    Celsius: >113 ° c
  • White powder
  • 1.0±0.1 g/cm3

Cholesterol Linoleate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003PC6-50mg
Cholesteryl linoleate
604-33-1 98%
50mg
$69.00 2024-04-22
A2B Chem LLC
AB72006-50mg
Cholesteryl linoleate
604-33-1 ≥98%
50mg
$30.00 2024-04-19
Aaron
AR003PKI-1g
Cholesteryl linoleate
604-33-1
1g
$13.00
abcr
AB140129-25 g
Cholesterol linoleate, 95%; .
604-33-1 95%
25 g
€266.80 2023-07-20
Chemenu
CM186602-100g
Cholesteryl linoleate
604-33-1 95%
100g
$316
ChemScence
CS-W011413-100mg
Cholesteryl linoleate
604-33-1
100mg
$50.0 2022-04-27
eNovation Chemicals LLC
D755179-25g
Cholesteryl linoleate
604-33-1 95.0%
25g
$320 2022-10-16
Larodan
64-1802-13-1g
Cholesteryl Linoleate
604-33-1 >99%
1g
€138.00 2023-09-19
MedChemExpress
HY-W010697-50mg
Cholesteryl linoleate
604-33-1 ≥98.0%
50mg
¥300
S e l l e c k ZHONG GUO
S3350-100mg
Cholesteryl linoleate
604-33-1 98.92%
100mg
¥810.81 2023-09-15

Cholesterol Linoleate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:604-33-1)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:604-33-1)
A LA DING
anhua.mao@aladdin-e.com

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